Cas no 20328-15-8 (3-Methylisoxazole-4-carboxylic Acid Ethyl Ester)

• Product Name: 3-Methylisoxazole-4-carboxylic Acid Ethyl Ester
• CAS No: 20328-15-8
• MF: C₇H₉NO₃
• MW: 155.151262044907
• MDL: MFCD01075736
• CID: 88167
• PubChem ID: 317668
• Update Time: 2025-08-05

3-Methylisoxazole-4-carboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-methylisoxazole-4-carboxylate
• 3-Methylisoxazole-4-carboxylic acid ethyl ester
• ethyl 3-methyl-1,2-oxazole-4-carboxylate
• Ethyl 3-Methyl-isoxazole-4-carboxylate
• 3-Methyl-5-oxypropionylisoxazole
• 3-Methyl-isoxazol-4-carbonsaeure-aethylester
• ethyl 3-methyl-4-isoxazolecarboxylate
• MFCD01075736
• DTXSID10312161
• 4-Isoxazolecarboxylic acid, 3-methyl-, ethyl ester
• 7VJ8CD6HCH
• AKOS005207241
• AB08180
• SCHEMBL5410864
• ethyl 3-methyl-1, 2-oxazole-4-carboxylate
• 3-methyl-isoxazole-4-carboxylic acid ethyl ester
• DS-6266
• 20328-15-8
• NSC250960
• A814448
• AEWHICNMVQOWJE-UHFFFAOYSA-N
• EN300-182700
• O11781
• 3-METHYL-4-ISOXAZOLECARBOXYLIC ACID, ETHYL ESTER
• NSC-250960
• CS-0085346
• FT-0626034
• DB-066141
• ETHYL3-METHYLISOXAZOLE-4-CARBOXYLATE
• 3-Methylisoxazole-4-carboxylic Acid Ethyl Ester

• MDL： MFCD01075736
• Inchi： 1S/C7H9NO3/c1-3-10-7(9)6-4-11-8-5(6)2/h4H,3H2,1-2H3
• InChI Key： AEWHICNMVQOWJE-UHFFFAOYSA-N
• SMILES： O(C(C1=CON=C1C)=O)CC
• BRN： 1072756

Computed Properties

• Exact Mass: 155.05800
• Monoisotopic Mass: 155.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 52.3A^2

Experimental Properties

• Color/Form: Colorless or grayish yellow liquid
• Density: 1.139
• Boiling Point: 64°C 0,6mm
• Flash Point: 64°C/0.6mm
• Refractive Index: 1.4590
• PSA: 52.33000
• LogP: 1.15970
• Solubility: Not determined

3-Methylisoxazole-4-carboxylic Acid Ethyl Ester Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 3-Methylisoxazole-4-carboxylic Acid Ethyl Ester

3-Methylisoxazole-4-carboxylic Acid Ethyl Ester: A Comprehensive Overview

3-Methylisoxazole-4-carboxylic Acid Ethyl Ester (CAS No. 20328-15-8) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of isoxazoles, which are five-membered heterocycles containing one oxygen and one nitrogen atom. The presence of the methyl group at the 3-position and the ethyl ester at the 4-position of the isoxazole ring imparts unique chemical and physical properties to this molecule.

The structure of 3-Methylisoxazole-4-carboxylic Acid Ethyl Ester is characterized by its aromatic isoxazole ring, which contributes to its stability and reactivity. The methyl group at position 3 enhances the molecule's lipophilicity, making it more bioavailable in certain biological systems. Meanwhile, the ethyl ester group at position 4 plays a crucial role in modulating the compound's solubility and bioavailability. Recent studies have highlighted the potential of this compound as a precursor for synthesizing advanced pharmaceutical agents, particularly in the development of anti-inflammatory and anti-tumor drugs.

The synthesis of 3-Methylisoxazole-4-carboxylic Acid Ethyl Ester involves a multi-step process that typically begins with the preparation of the corresponding carboxylic acid. This is followed by esterification using ethanol in the presence of an acid catalyst. Researchers have recently explored green chemistry approaches to optimize this synthesis, reducing waste and improving yield. For instance, microwave-assisted synthesis has been shown to significantly accelerate the reaction while maintaining high purity levels.

In terms of applications, 3-Methylisoxazole-4-carboxylic Acid Ethyl Ester has garnered attention in the pharmaceutical industry due to its potential as a building block for drug development. Its ability to form stable complexes with metal ions has led to its use in designing metallo-drugs targeting specific diseases. Additionally, this compound has been investigated for its role in agrochemicals, particularly as a plant growth regulator and pest control agent.

Recent advancements in materials science have also explored the use of 3-Methylisoxazole-4-carboxylic Acid Ethyl Ester as a precursor for synthesizing advanced polymers and coatings. Its unique electronic properties make it an attractive candidate for applications in organic electronics and optoelectronics. Furthermore, studies have demonstrated its potential as a catalyst in organic synthesis reactions, owing to its ability to activate certain functional groups.

Safety considerations are paramount when handling 3-Methylisoxazole-4-carboxylic Acid Ethyl Ester. While it is not classified as a hazardous or regulated substance under normal conditions, proper precautions should be taken during synthesis and storage. Occupational exposure should be minimized through appropriate personal protective equipment (PPE) and ventilation systems.

In conclusion, 3-Methylisoxazole-4-carboxylic Acid Ethyl Ester (CAS No. 20328-15-8) stands out as a multifaceted compound with diverse applications across various industries. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool in modern scientific research and industrial processes.